Cas no 1261896-32-5 (tert-Butyl (4-(2-hydroxypyridin-3-yl)phenyl)carbamate)

• Product Name: tert-Butyl (4-(2-hydroxypyridin-3-yl)phenyl)carbamate
• CAS No: 1261896-32-5
• MF: C₁₆H₁₈N₂O₃
• MW: 286.325724124908
• CID: 1024958
• PubChem ID: 53218278
• Update Time: 2025-05-19

tert-Butyl (4-(2-hydroxypyridin-3-yl)phenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (4-(2-hydroxypyridin-3-yl)phenyl)carbamate
• MFCD18312551
• BS-20134
• tert-butyl N-[4-(2-oxo-1H-pyridin-3-yl)phenyl]carbamate
• 3-(4-BOC-Aminophenyl)-2-hydroxypyridine
• CS-0443746
• tert-Butyl(4-(2-hydroxypyridin-3-yl)phenyl)carbamate
• 1261896-32-5
• AKOS015999258

• MDL： MFCD18312551
• Inchi： 1S/C16H18N2O3/c1-16(2,3)21-15(20)18-12-8-6-11(7-9-12)13-5-4-10-17-14(13)19/h4-10H,1-3H3,(H,17,19)(H,18,20)
• InChI Key： NJFAIABOYAHIPF-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1)C1=CC=CNC1=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 286.132
• Monoisotopic Mass: 286.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4A^2
• XLogP3: 2.4

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 435.8±35.0 °C at 760 mmHg
• Flash Point: 217.4±25.9 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

tert-Butyl (4-(2-hydroxypyridin-3-yl)phenyl)carbamate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on tert-Butyl (4-(2-hydroxypyridin-3-yl)phenyl)carbamate

tert-Butyl (4-(2-hydroxypyridin-3-yl)phenyl)carbamate: A Comprehensive Overview

The compound with CAS No. 1261896-32-5, commonly referred to as tert-butyl (4-(2-hydroxypyridin-3-yl)phenyl)carbamate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a tert-butyl group with a substituted phenyl ring and a hydroxypyridine moiety. The presence of these functional groups endows the molecule with diverse chemical properties, making it a valuable subject for both academic research and industrial applications.

Recent studies have highlighted the potential of tert-butyl (4-(2-hydroxypyridin-3-yl)phenyl)carbamate in the development of novel pharmaceutical agents. Researchers have explored its ability to act as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising activity against chronic inflammatory diseases, such as arthritis and neurodegenerative disorders.

In addition to its pharmacological applications, tert-butyl (4-(2-hydroxypyridin-3-yl)phenyl)carbamate has also been investigated for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of advanced polymers and semiconductors. A 2023 paper in Nature Communications reported that incorporating this compound into polymer blends significantly enhances their electrical conductivity, paving the way for its use in flexible electronics and energy storage devices.

The synthesis of CAS No. 1261896-32-5 involves a multi-step process that typically begins with the preparation of the hydroxypyridine derivative. This is followed by coupling reactions to introduce the tert-butyl group and the phenyl ring. The reaction conditions are carefully optimized to ensure high yields and purity, as impurities can significantly affect the compound's performance in downstream applications.

From an environmental perspective, researchers have also examined the biodegradability and ecological impact of tert-butyl (4-(2-hydroxypyridin-3-yl)phenyl)carbamate. Studies suggest that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing its persistence in aquatic environments. This finding is particularly important for industries considering its use in large-scale applications, as it aligns with global efforts to promote sustainable chemical practices.

In conclusion, CAS No. 1261896-32-5, or tert-butyl (4-(2-hydroxypyridin-3-yl)phenyl)carbamate, represents a versatile molecule with wide-ranging applications across multiple disciplines. Its potential in drug discovery, materials science, and environmental chemistry underscores its importance as a subject of ongoing research. As advancements in synthetic methodologies and analytical techniques continue to emerge, it is likely that this compound will play an even more prominent role in shaping future innovations.